Cas no 869075-61-6 (N'-2-(2-methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine)

N'-2-(2-methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine is a guanidine derivative featuring a methoxyphenethyl and a p-toluenesulfonyl substituent. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural framework combines aromatic and sulfonamide functionalities, which may enhance binding affinity in target interactions. The methoxy group contributes to electronic modulation, while the tosyl moiety offers stability and reactivity in coupling reactions. This compound is suited for applications in medicinal chemistry research, where precise molecular modifications are critical. Its well-defined structure allows for controlled derivatization, making it a valuable candidate for exploratory studies in drug discovery and biochemical probe development.
N'-2-(2-methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine structure
869075-61-6 structure
Product Name:N'-2-(2-methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine
CAS No:869075-61-6
MF:C17H21N3O3S
MW:347.43194270134
CID:6447665
Update Time:2025-11-06

N'-2-(2-methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine Chemical and Physical Properties

Names and Identifiers

    • N'-2-(2-methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine
    • 2-[2-(2-methoxyphenyl)ethyl]-1-(4-methylphenyl)sulfonylguanidine
    • Inchi: 1S/C17H21N3O3S/c1-13-7-9-15(10-8-13)24(21,22)20-17(18)19-12-11-14-5-3-4-6-16(14)23-2/h3-10H,11-12H2,1-2H3,(H3,18,19,20)
    • InChI Key: KXLPHZDJRDBUNM-UHFFFAOYSA-N
    • SMILES: N(S(C1=CC=C(C)C=C1)(=O)=O)/C(=N/CCC1=CC=CC=C1OC)/N

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Additional information on N'-2-(2-methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine

N'-2-(2-Methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine

N'-2-(2-Methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine (CAS No: 869075-61-6) is a highly specialized chemical compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a guanidine moiety with a 4-methylbenzenesulfonyl group and a 2-methoxyphenylethyl substituent. The combination of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest in contemporary research.

The synthesis of N'-2-(2-Methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine involves a multi-step process that typically begins with the preparation of the guanidine core. This is followed by the introduction of the 4-methylbenzenesulfonyl group, which enhances the compound's stability and reactivity. The final step involves the coupling of the 2-methoxyphenylethyl group, which contributes to the compound's solubility and bioavailability. Recent advancements in synthetic chemistry have enabled researchers to optimize this process, reducing production costs while maintaining high purity levels.

One of the most promising applications of N'-2-(2-Methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine lies in its potential as a bioactive agent. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a candidate for the development of novel pain management drugs. Additionally, its ability to inhibit certain enzymes involved in cellular signaling pathways has opened avenues for its use in cancer therapy.

Recent research has also highlighted the role of N'-2-(2-Methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine in agrochemicals. Its ability to act as a plant growth regulator has been demonstrated in several experiments, where it was found to enhance crop yield and resistance to environmental stressors. This dual functionality underscores the compound's versatility and positions it as a valuable asset in both medical and agricultural sectors.

In terms of material science, N'-2-(2-Methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine has shown potential as a high-performance additive in polymer composites. Its ability to improve thermal stability and mechanical strength makes it an attractive option for industries requiring durable materials under extreme conditions.

The environmental impact of N'-2-(2-Methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine has also been a focus of recent studies. Researchers have investigated its biodegradability and toxicity levels, with findings suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, N'-2-(2-Methoxyphenyl)ethyl-N-(4-methylbenzenesulfonyl)guanidine (CAS No: 869075-61-6) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.

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